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Compound of Interest

Compound Name: Piperafizine B

Cat. No.: B15580419 Get Quote

An In-depth Technical Guide to Piperafizine B
For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Piperafizine B, a diketopiperazine with

potential applications in drug discovery and development. The information is curated for

researchers, scientists, and professionals in the pharmaceutical and biotechnology sectors.

Core Compound Data
The fundamental physicochemical properties of Piperafizine B are summarized below,

providing essential information for experimental design and compound handling.

Property Value

CAS Number 74720-33-5

Molecular Formula C₁₈H₁₄N₂O₂

Molecular Weight 290.3 g/mol

IUPAC Name (3Z,6Z)-3,6-dibenzylidenepiperazine-2,5-dione
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A plausible and commonly employed method for the synthesis of Piperafizine B, which is a

3,6-disubstituted-2,5-diketopiperazine, involves the aldol condensation of glycine anhydride

(2,5-piperazinedione) with benzaldehyde.

Experimental Protocol: Synthesis of Piperafizine B
Materials:

Glycine anhydride (2,5-diketopiperazine)

Benzaldehyde

Acetic anhydride

Anhydrous sodium acetate

Glacial acetic acid

Procedure:

A mixture of glycine anhydride (1 equivalent), benzaldehyde (2.2 equivalents), and

anhydrous sodium acetate (1 equivalent) in acetic anhydride (sufficient quantity to act as

solvent) is prepared in a round-bottom flask equipped with a reflux condenser.

The reaction mixture is heated to reflux and maintained at this temperature for 2-4 hours.

The progress of the reaction can be monitored by thin-layer chromatography (TLC).

After the reaction is complete, the mixture is cooled to room temperature and then poured

into ice-cold water with vigorous stirring.

The precipitated solid product is collected by vacuum filtration.

The crude product is washed thoroughly with water and then with a small amount of cold

ethanol to remove impurities.

The product is purified by recrystallization from a suitable solvent, such as glacial acetic acid

or ethanol, to yield pure (3Z,6Z)-3,6-dibenzylidenepiperazine-2,5-dione (Piperafizine B).
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The final product is dried under vacuum. Characterization can be performed using

techniques such as NMR, IR, and mass spectrometry to confirm the structure and purity.

Biological Activity and Mechanism of Action
While specific studies on the detailed mechanism of action of Piperafizine B are limited,

research on related 3,6-diunsaturated 2,5-diketopiperazine derivatives and other piperazine-

containing compounds suggests potent anticancer activities. These activities are primarily

attributed to the induction of apoptosis (programmed cell death) and cell cycle arrest in cancer

cells.

Derivatives of Piperafizine B have been shown to induce apoptosis and cause cell cycle arrest

at the G2/M phase in various cancer cell lines, including A549 (lung carcinoma) and HeLa

(cervical cancer) cells. The mechanism of apoptosis induction by similar piperazine-containing

compounds often involves the activation of both the intrinsic (mitochondrial) and extrinsic

(death receptor) pathways.

Signaling Pathways
The following diagrams illustrate the potential signaling pathways through which Piperafizine B
and related compounds may exert their anticancer effects.
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Synthesis Workflow for Piperafizine B.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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